The effect of a “push–pull” structure on the turn-on fluorescence of photochromic thio-ketone type diarylethenes
Photochemical & Photobiological Sciences Pub Date: 2015-01-16 DOI: 10.1039/C4PP00320A
Abstract
A series of diarylethene compounds with a thiophene bridging unit have been synthesized to investigate the relationship between molecular structure and photochromic properties. In particular, the fluorescence properties related to compound 1 were investigated. The results showed that a six-membered ring carrying an electron-donating sulfur atom and an electron-withdrawing carbonyl group is necessary to form a “push–pull” system for the fluorescence of 1.
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